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Compound of Interest

Compound Name: Hydroxy-PEG1-acid

Cat. No.: B608000

An in-depth examination of Hydroxy-PEG1-acid, a critical polyethylene glycol (PEG) linker in
bioconjugation and drug development. This guide provides researchers, scientists, and drug
development professionals with a comprehensive overview of its chemical identity, properties,
and applications, with a focus on its role in antibody-drug conjugates (ADCs).

Deciphering the Identity of Hydroxy-PEG1-acid

The term "Hydroxy-PEG1-acid" can refer to several structurally related molecules, leading to
potential ambiguity. It is crucial to distinguish between the different chemical entities based on
their CAS numbers. The most pertinent compound for drug development, particularly in the
realm of ADCs, is 3-(2-hydroxyethoxy)propanoic acid. In contrast, 2-(2-hydroxyethoxy)acetic
acid is a related compound primarily recognized as a metabolite of 1,4-dioxane. For stability in
storage and handling, the sodium salt of Hydroxy-PEG1-acid is also commercially available.

A summary of the key chemical identifiers is presented below:
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Molecular

Compound Molecular .

Synonym(s) CAS Number Weight ( g/mol
Name Formula |
3-(2- Hydroxy-PEG1-
hydroxyethoxy)pr  acid, OH-PEG1- 89211-34-7 C5H1004 134.13
opanoic acid COOH
2-(2- B-
hydroxyethoxy)a  hydroxyethoxyac  13382-47-3 C4H804 120.10
cetic acid etic acid, HEAA
Hydroxy-PEG1-

- 2855229-28-4 C5H9NaO4 156.1

acid sodium salt

The Pivotal Role of Hydroxy-PEG1-acid in Antibody-
Drug Conjugates

Hydroxy-PEG1-acid, specifically the 3-(2-hydroxyethoxy)propanoic acid variant (CAS 89211-
34-7), serves as a fundamental building block in the construction of ADCs.[1][2][3][4] It
functions as a non-cleavable linker, connecting a monoclonal antibody to a cytotoxic payload.
[1][2][3][4] The inclusion of the short polyethylene glycol (PEG) chain imparts several desirable
properties to the resulting ADC.

The hydrophilic nature of the PEG spacer can enhance the solubility and reduce aggregation of
the ADC.[5] The defined length of the PEG1 unit ensures the production of a homogeneous
ADC product, a critical factor for therapeutic consistency. The terminal hydroxyl and carboxylic
acid groups provide versatile handles for conjugation and further chemical modification.[5][6]

The general workflow for utilizing Hydroxy-PEG1-acid in ADC synthesis involves a series of
bioconjugation reactions. The carboxylic acid end of the linker is typically activated to react with
amine groups on the antibody, while the hydroxyl end can be modified to attach to the cytotoxic
drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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